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Compound of Interest

Compound Name: 2-(2-Bromoethoxy)propane

Cat. No.: B1275696 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 2-(2-
Bromoethoxy)propane. The following guidance is based on the GHS classification of the

compound and safety data for structurally similar chemicals, such as 2-bromoethyl ethyl ether

and 2-bromoethyl methyl ether.[1][2][3][4] Researchers should always conduct a thorough risk

assessment before handling any chemical.

2-(2-Bromoethoxy)propane is classified as a substance that is harmful if swallowed, causes

skin irritation, serious eye damage, and may cause respiratory irritation.[5] It is crucial to handle

this compound with appropriate safety precautions to minimize exposure and ensure a safe

laboratory environment.

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

All work with 2-(2-Bromoethoxy)propane should be conducted in a properly functioning

chemical fume hood to minimize the inhalation of vapors.[6]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[6][7]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in situations with a higher risk of splashing.[3]

Skin Protection: A flame-resistant lab coat should be worn and buttoned to cover as much

skin as possible.[8][9]

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves may offer splash

resistance but should be changed immediately upon contamination.[10] For prolonged

contact, consider gloves made of polyvinyl alcohol (PVA) or Teflon.[7]

Footwear: Closed-toe shoes are mandatory.[8]

3. Handling:

Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[1]

Keep the container tightly closed when not in use.[2][7]

Use the smallest practical quantities for the experiment.[6]

Avoid the formation of static electricity by grounding all equipment.[6]

Keep away from heat, sparks, open flames, and hot surfaces.[2][3][6]

4. Storage:

Store in a cool, dry, and well-ventilated area, away from incompatible substances such as

strong oxidizing agents and strong bases.[1][4]

Store in a flammable liquid storage cabinet.[8]

Containers should be clearly labeled and stored in their original containers.[7]

Disposal Plan: Step-by-Step Waste Management
1. Waste Segregation:

2-(2-Bromoethoxy)propane is a halogenated organic compound.[11]
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Dispose of this chemical in a designated, labeled hazardous waste container for halogenated

organic waste.[11][12]

Do not mix halogenated waste with non-halogenated organic waste, as this significantly

increases disposal costs and complexity.[13]

2. Waste Container Management:

Waste containers must be in good condition, compatible with the chemical, and have a tightly

sealing cap.[12]

Label the waste container with "Halogenated Organic Waste" and list the chemical

constituents.[12]

Keep the waste container closed except when adding waste.[12]

3. Spill Management:

In case of a small spill, absorb the material with an inert absorbent such as vermiculite or

sand.[1]

Place the absorbent material into a sealed container for disposal as halogenated organic

waste.[1][12]

For large spills, evacuate the area and contact the appropriate emergency response team.

[12]

Quantitative Data Summary
The following table summarizes key quantitative data for a structurally similar compound, 2-

bromoethyl ethyl ether, which can be used as a reference for 2-(2-bromoethoxy)propane in

the absence of specific data.
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Property Value (for 2-Bromoethyl ethyl ether)

Boiling Point 126 °C

Flash Point 21 °C

Specific Gravity 1.37 (20/20)

Refractive Index 1.44

Experimental Workflow and Logic Diagrams

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Emergency

Risk Assessment

Gather PPE

Prepare Work Area

Chemical Handling in Fume Hood

ExperimentSpill Exposure

Decontaminate Work Area

Segregate Waste

Dispose in Labeled Container

Emergency Procedures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(2-Bromoethoxy)propane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1275696?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR11137_msds.pdf
https://www.chemicalbook.com/msds/2-bromoethyl-ethyl-ether.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/safety-first-handling-2-bromoethyl-ethyl-ether-industrial-settings-fo
https://www.fishersci.com/store/msds?partNumber=AC402985000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethoxy_propane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Bromoethoxy_propane
https://ehs.umich.edu/wp-content/uploads/2016/02/DiethylEther.docx
https://www.scribd.com/document/822669174/Laboratory-Safety-Guideline-Diethyl-ether
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2023/04/EHS-ARS-GUI-011-V04.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
http://www.docs.csg.ed.ac.uk/Safety/general/ethers/handling.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b1275696#personal-protective-equipment-for-handling-2-2-bromoethoxy-propane
https://www.benchchem.com/product/b1275696#personal-protective-equipment-for-handling-2-2-bromoethoxy-propane
https://www.benchchem.com/product/b1275696#personal-protective-equipment-for-handling-2-2-bromoethoxy-propane
https://www.benchchem.com/product/b1275696#personal-protective-equipment-for-handling-2-2-bromoethoxy-propane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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